Cas no 946715-90-8 (2-(4-Chloro-3-methylphenoxy)-5-methylphenylamine)

• Product Name: 2-(4-Chloro-3-methylphenoxy)-5-methylphenylamine
• CAS No: 946715-90-8
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 1078642
• PubChem ID: 26189498
• Update Time: 2025-04-20

2-(4-Chloro-3-methylphenoxy)-5-methylphenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-methylphenoxy)-5-methylphenylamine
• 2-(4-chloro-3-methylphenoxy)-5-methylaniline
• AKOS009358178
• SB81000
• 946715-90-8

• MDL： MFCD08687387
• Inchi： 1S/C14H14ClNO/c1-9-3-6-14(13(16)7-9)17-11-4-5-12(15)10(2)8-11/h3-8H,16H2,1-2H3
• InChI Key： HLVFCXAJRVFZEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2Ų

2-(4-Chloro-3-methylphenoxy)-5-methylphenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT